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Compound of Interest

Compound Name: lodocyclopropane

Cat. No.: B100568

lodocyclopropane: A Comprehensive Technical
Guide

This guide provides an in-depth overview of iodocyclopropane, a key reagent in organic
synthesis. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical research. This document outlines its chemical identifiers, physical
properties, and key experimental protocols, and visualizes its role in synthetic transformations.

Core Chemical Identifiers and Properties

lodocyclopropane, also known as cyclopropyl iodide, is a valuable organoiodine compound.
[1] Its utility in synthetic organic chemistry is primarily as a building block for creating a variety
of substituted cyclopropanes through organometallic and cross-coupling reactions.[1] The
strained cyclopropane ring imparts conformational rigidity to the resulting molecules, a
desirable feature in medicinal chemistry.[1]

A summary of its key chemical identifiers is presented in the table below for easy reference.
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Identifier Value Reference
CAS Number 19451-11-7 [1112113114]
PubChem CID 640653 [2]4]
Molecular Formula CsHsl [1112][3]
Molecular Weight 167.98 g/mol [11[3]
IUPAC Name iodocyclopropane [2]
INChl=1S/C3H5I/c4-3-1-2-
InChl [2]
3/h3H,1-2H2
VLODBNNWEWTQJX-
InChlKey [11[2]
UHFFFAOYSA-N
SMILES ciccil [2][3]
EC Number 818-892-2 [2][4]

Experimental Protocols

lodocyclopropane is a versatile intermediate in a range of chemical transformations. Below

are detailed experimental protocols for its synthesis and a key cross-coupling reaction.

Synthesis of lodocyclopropane

A common method for the preparation of iodocyclopropane involves the reaction of

cyclopropanecarboxylic acid with iodine and lead tetraacetate.

Materials:

lodine

Cyclopropanecarboxylic acid

Lead tetraacetate

Benzene (solvent)
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e Sodium bicarbonate solution

e Sodium thiosulfate solution

e Magnesium sulfate

» Rotary evaporator

« Distillation apparatus

Procedure:

» A solution of cyclopropanecarboxylic acid in benzene is prepared in a reaction flask.
o Lead tetraacetate and iodine are added to the solution while stirring.

e The reaction mixture is heated to reflux for a specified period, typically several hours, while
being protected from light.

 After cooling to room temperature, the mixture is filtered to remove insoluble lead salts.

e The filtrate is washed successively with sodium bicarbonate solution and sodium thiosulfate
solution to remove unreacted acid and iodine.

e The organic layer is dried over anhydrous magnesium sulfate.
e The solvent is removed under reduced pressure using a rotary evaporator.

o The crude iodocyclopropane is purified by distillation to yield the final product.

Palladium-Catalyzed Direct Cyclopropylation of
Heterocycles

lodocyclopropane is an effective reagent for the direct cyclopropylation of various
heterocycles, a reaction of significant importance in medicinal chemistry.[4]

Materials:
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lodocyclopropane

Heterocycle (e.g., benzoxazole)

Palladium catalyst (e.g., Pd(OACc)2)

Ligand (e.g., a phosphine ligand)

Base (e.g., K2COs)

Solvent (e.g., toluene or dioxane)

Schlenk flask or similar reaction vessel

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

To a Schlenk flask under an inert atmosphere, add the heterocycle, palladium catalyst,
ligand, and base.

Add the solvent, followed by the addition of iodocyclopropane.

The reaction mixture is heated to the desired temperature (typically 80-120 °C) and stirred
for several hours until the reaction is complete, as monitored by techniques like TLC or GC-
MS.

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is diluted with an organic solvent and washed with water or brine.

The organic layer is dried over a suitable drying agent (e.g., Na2SOa4 or MgSQOa).

The solvent is removed in vacuo.

The crude product is purified by column chromatography on silica gel to afford the desired 2-
cyclopropyl-substituted heterocycle.
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Reaction Workflow

The following diagram illustrates a generalized workflow for a palladium-catalyzed cross-
coupling reaction involving iodocyclopropane. This type of reaction is fundamental to the
construction of complex organic molecules from simpler precursors.

Pd Catalyst +
Ligand + Base

Click to download full resolution via product page

Caption: Generalized workflow for Palladium-catalyzed cross-coupling.

This technical guide provides a foundational understanding of iodocyclopropane for
professionals engaged in chemical research and development. The provided data and
protocols are intended to facilitate its application in the synthesis of novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b100568#iodocyclopropane-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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